Cas no 1386731-17-4 (2-[(cyclohexylmethyl)sulfanyl]-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 2-[(cyclohexylmethyl)sulfanyl]-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 1386731-17-4
• MF: C₁₄H₁₈N₂OS₂
• MW: 294.435520648956
• CID: 5311357
• PubChem ID: 60355093
• Update Time: 2025-10-31

2-[(cyclohexylmethyl)sulfanyl]-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• F6782-4496
• 2-[(cyclohexylmethyl)sulfanyl]-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one
• 1386731-17-4
• AKOS008342717
• 2-[(Cyclohexylmethyl)thio]-3-methylthieno[3,2-d]pyrimidin-4(3H)-one

• Inchi： 1S/C14H18N2OS2/c1-16-13(17)12-11(7-8-18-12)15-14(16)19-9-10-5-3-2-4-6-10/h7-8,10H,2-6,9H2,1H3
• InChI Key： LHOQESORZOEGSL-UHFFFAOYSA-N
• SMILES： C1(SCC2CCCCC2)N(C)C(=O)C2SC=CC=2N=1

Computed Properties

• Exact Mass: 294.08605555g/mol
• Monoisotopic Mass: 294.08605555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 451.4±37.0 °C(Predicted)
• pka: -1.70±0.20(Predicted)

Additional information on 2-[(cyclohexylmethyl)sulfanyl]-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one

Professional Introduction to 2-[(cyclohexylmethyl)sulfanyl]-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1386731-17-4)

2-[(cyclohexylmethyl)sulfanyl]-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1386731-17-4, belongs to the thienopyrimidine class of heterocyclic molecules, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly the presence of a cyclohexylmethyl)sulfanyl substituent and a thieno[3,2-d]pyrimidinone core, make it a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

The compound's molecular structure is characterized by a fused ring system consisting of a thiophene ring connected to a pyrimidinone moiety. This arrangement introduces a rich array of electronic and steric properties that can be exploited for various chemical modifications and biological interactions. The cyclohexylmethyl)sulfanyl group, in particular, contributes to the molecule's lipophilicity and may enhance its solubility in biological systems, making it more amenable for drug delivery and absorption.

In recent years, there has been growing interest in thienopyrimidine derivatives due to their demonstrated efficacy in targeting various therapeutic pathways. Research has shown that these compounds exhibit inhibitory activity against several enzymes and receptors involved in cancer progression, inflammation, and infectious diseases. The specific scaffold of 2-[(cyclohexylmethyl)sulfanyl]-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one positions it as a valuable scaffold for developing novel pharmacological agents.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. The structural features of 2-[(cyclohexylmethyl)sulfanyl]-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one suggest that it may interact with kinase active sites or other relevant targets, thereby exhibiting inhibitory activity.

Furthermore, the compound's thieno[3,2-d]pyrimidinone core is known to possess anti-inflammatory properties. Inflammation is a key pathological process underlying many chronic diseases, and targeting inflammatory pathways has been a major focus in drug discovery. Studies have indicated that certain thienopyrimidine derivatives can modulate inflammatory responses by interacting with nuclear factor kappa B (NF-κB) and other transcription factors. The presence of the cyclohexylmethyl)sulfanyl group may enhance these effects by improving the compound's bioavailability and cellular penetration.

The synthesis of 2-[(cyclohexylmethyl)sulfanyl]-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the thieno[3,2-d]pyrimidinone ring system followed by functionalization with the cyclohexylmethyl)sulfanyl group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently.

In terms of pharmacokinetic properties, the compound's solubility profile is an important consideration for its potential therapeutic applications. The lipophilic nature of the cyclohexylmethyl)sulfanyl substituent may enhance its ability to cross biological membranes, which is crucial for drug absorption and distribution. However, achieving an optimal balance between lipophilicity and water solubility is essential to ensure effective drug delivery and minimize side effects.

Evaluation of the compound's toxicity profile is another critical step in its development as a potential therapeutic agent. Preclinical studies involving cell-based assays and animal models are typically conducted to assess its safety and efficacy. These studies help determine optimal dosing regimens and identify any potential adverse effects before human clinical trials are initiated.

The integration of computational chemistry tools has significantly advanced the design and optimization of heterocyclic compounds like 2-[(cyclohexylmethyl)sulfanyl]-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one. Molecular modeling techniques allow researchers to predict binding interactions with biological targets with high precision. This approach not only accelerates the discovery process but also enables the identification of structural modifications that can enhance potency and selectivity.

The future prospects for this compound are promising given its unique structural features and potential biological activities. Ongoing research aims to explore its efficacy in treating various diseases by further optimizing its chemical structure through medicinal chemistry interventions. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into tangible therapeutic benefits for patients.

In conclusion, 2-[(cyclohexylmethyl)sulfanyl]-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1386731-17-4) represents an exciting opportunity in pharmaceutical research due to its distinctive molecular architecture and potential applications in drug development. Its structural features make it a versatile scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new insights into its pharmacological properties，this compound holds significant promise for contributing to advancements in medicine.